Cas no 42104-58-5 (2-(Phosphonomethyl)phenylmethylphosphonic Acid)

2-(Phosphonomethyl)phenylmethylphosphonic Acid structure
42104-58-5 structure
Product Name:2-(Phosphonomethyl)phenylmethylphosphonic Acid
CAS No:42104-58-5
MF:C8H12O6P2
MW:266.124804496765
MDL:MFCD22200404
CID:3162320
PubChem ID:253661072
Update Time:2025-09-22

2-(Phosphonomethyl)phenylmethylphosphonic Acid Chemical and Physical Properties

Names and Identifiers

    • o-xylenediphosphonic acid
    • o-Xylylenediphosphonic Acid
    • (1,2-phenylenebis(methylene))bis(phosphonic acid)
    • 1,2-xylene-diphosphonic acid
    • ortho-xylenediphosphonic acid
    • ortho-xylene-α,α'-diphosphonic acid
    • o-xylene-diphosphonic acid
    • [2-(phosphonomethyl)phenyl]methylphosphonic acid
    • STL556746
    • BDBM50216712
    • BBL102937
    • (1,2-Phenylenebismethylene)bisphosphonic acid
    • 2-[(Phosphonomethyl)phenyl]methylphosphonic acid
    • (benzene-1,2-diyldimethanediyl)bis(phosphonic acid)
    • (1,2-Phenylenebis(methylene))diphosphonic acid
    • 42104-58-5
    • X0075
    • CHEMBL149219
    • {[2-(phosphonomethyl)phenyl]methyl}phosphonic acid
    • SCHEMBL8053801
    • (1,2-Phenylenebis(methylene))diphosphonicacid
    • CS-0110174
    • T72454
    • MFCD22200404
    • AKOS017345045
    • (2-(Phosphonomethyl)phenyl)methylphosphonic acid
    • 811-165-0
    • 2-(Phosphonomethyl)phenylmethylphosphonic Acid
    • MDL: MFCD22200404
    • Inchi: 1S/C8H12O6P2/c9-15(10,11)5-7-3-1-2-4-8(7)6-16(12,13)14/h1-4H,5-6H2,(H2,9,10,11)(H2,12,13,14)
    • InChI Key: ZCVUWZJGYKGTPG-UHFFFAOYSA-N
    • SMILES: P(CC1C=CC=CC=1CP(=O)(O)O)(=O)(O)O

Computed Properties

  • Exact Mass: 266.01100
  • Monoisotopic Mass: 266.01091209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115
  • XLogP3: -2.1

Experimental Properties

  • PSA: 134.68000
  • LogP: 1.04200

2-(Phosphonomethyl)phenylmethylphosphonic Acid Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P353908-2.5mg
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$ 50.00 2022-06-03
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O-xylenediphosphonic acid
42104-58-5 ≥97%
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¥198.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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abcr
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€353.10 2023-07-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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o-Xylylenediphosphonic Acid
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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o-Xylylenediphosphonic Acid
42104-58-5 >97.0%(T)(HPLC)
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abcr
AB471462-200 mg
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